Cas no 2228869-07-4 (1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol)

• Product name: 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol
• CAS No: 2228869-07-4
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5809306
• PubChem ID: 165845688

1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol
• EN300-1749035
• 2228869-07-4
• 1-[5-(4-fluorophenyl)furan-2-yl]ethane-1,2-diol

• Inchi： 1S/C12H11FO3/c13-9-3-1-8(2-4-9)11-5-6-12(16-11)10(15)7-14/h1-6,10,14-15H,7H2
• InChI Key： CLNLNOKDMRTXNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(CO)O)O1

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.6Ų

Additional information on 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol

Research Brief on 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol (CAS: 2228869-07-4): Recent Advances and Applications

1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol (CAS: 2228869-07-4) is a synthetic organic compound with significant potential in medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief consolidates the latest findings on its chemical properties, biological activities, and applications in pharmaceutical research.

The compound's structural features, including the fluorophenyl and furan moieties, contribute to its unique reactivity and pharmacological profile. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in targeting specific enzymes or receptors, particularly in the context of anti-inflammatory and anticancer drug discovery. For instance, derivatives of 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol have demonstrated inhibitory effects on cyclooxygenase-2 (COX-2) and tyrosine kinases, suggesting its potential as a scaffold for designing next-generation therapeutics.

In a 2023 study published in European Journal of Medicinal Chemistry, researchers synthesized a series of analogs based on 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol and evaluated their antiproliferative activity against various cancer cell lines. The results indicated that specific structural modifications enhanced selectivity toward tumor cells while minimizing cytotoxicity in normal cells. These findings underscore the compound's versatility and its role in structure-activity relationship (SAR) studies.

Beyond its pharmacological applications, 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol has also been investigated for its use in chemical biology. A recent preprint on ChemRxiv detailed its incorporation into fluorescent probes for imaging cellular processes, leveraging its stability and compatibility with bioorthogonal chemistry. This dual utility—as both a therapeutic agent and a research tool—positions it as a valuable asset in interdisciplinary research.

Challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. However, advances in formulation technologies, including nanoparticle-based delivery systems, are being explored to address these limitations. Industry reports from 2024 suggest that several pharmaceutical companies have initiated preclinical trials involving 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol derivatives, signaling growing commercial interest.

In conclusion, 1-5-(4-fluorophenyl)furan-2-ylethane-1,2-diol (CAS: 2228869-07-4) represents a promising candidate for drug development, with recent research highlighting its multifaceted applications. Continued exploration of its mechanisms and derivatives is expected to yield further breakthroughs in the coming years.